Cas no 2137033-37-3 (Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-)

• Product Name: Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-
• CAS No: 2137033-37-3
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 5277678
• Update Time: 2025-10-28

Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-

• Inchi： 1S/C10H22N2O2/c1-4-12(7-8(2)3)6-5-9(11)10(13)14/h8-9H,4-7,11H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： AJJSNYASQBGUKP-SECBINFHSA-N
• SMILES： C(O)(=O)[C@H](N)CCN(CC)CC(C)C

Additional information on Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-

Butanoic Acid, 2-Amino-4-[Ethyl(2-Methylpropyl)Amino]-, (2R)-: A Comprehensive Overview

Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-, commonly referred to by its CAS number 2137033-37-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structural features, which include a butanoic acid backbone with specific amino substituents. The (2R) designation indicates the stereochemistry at the second carbon atom, underscoring the importance of chirality in its properties and applications.

The compound's structure consists of a four-carbon chain with an amino group at the second position and a more complex amino group at the fourth position. The substituents at the fourth position include an ethyl group and a 2-methylpropyl group, both attached to an amino nitrogen. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and biological contexts.

Recent studies have highlighted the potential of CAS No 2137033-37-3 in drug discovery and development. Its ability to interact with specific biological targets has been explored in preclinical models, showing promise in treating conditions such as neurodegenerative diseases and inflammatory disorders. The stereochemistry at the second carbon plays a crucial role in these interactions, as it determines the molecule's bioavailability and efficacy.

In addition to its pharmacological applications, Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)- has been investigated for its role in agrochemicals. Its ability to modulate plant growth and stress responses has led to research into its potential as a crop enhancer. This dual applicability underscores the versatility of this compound across different scientific domains.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over stereochemistry to achieve the desired (2R) configuration. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, making large-scale production feasible for industrial applications.

From an environmental perspective, understanding the biodegradation pathways of CAS No 2137033-37-3 is critical for assessing its ecological impact. Studies have shown that under specific conditions, the compound undergoes microbial degradation, reducing its persistence in natural environments. This information is vital for regulatory agencies when evaluating its safety for agricultural and pharmaceutical uses.

In conclusion, Butanoic acid, 2-amino-4-[ethyl(2-methylpropyl)amino]-, (2R)-, or CAS No 2137033-37-3, stands as a testament to the intricate relationship between molecular structure and functionality. Its diverse applications across pharmacology and agriculture highlight its significance in modern science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing both human health and sustainable agriculture.